![molecular formula C10H13ClFN B1465851 3-[(4-Fluorophenyl)methyl]azetidine hydrochloride CAS No. 1203686-23-0](/img/structure/B1465851.png)
3-[(4-Fluorophenyl)methyl]azetidine hydrochloride
Overview
Description
3-[(4-Fluorophenyl)methyl]azetidine hydrochloride is a chemical compound with the CAS Number: 937621-44-8 . It has a molecular weight of 201.67 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H12FN.ClH/c11-10-3-1-8(2-4-10)5-9-6-12-7-9;/h1-4,9,12H,5-7H2;1H . This code represents the structure of the molecule.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its molecular weight is 201.67 . The InChI code, which represents its molecular structure, is 1S/C10H12FN.ClH/c11-10-3-1-8(2-4-10)5-9-6-12-7-9;/h1-4,9,12H,5-7H2;1H .Scientific Research Applications
Pharmacological Effects and Mechanisms
Gene Expression Regulation
5-Aza-2′-deoxycytidine (AzaD) affects gene expression through mechanisms beyond promoter demethylation, highlighting the context-dependent nature of its gene regulatory effects. This underscores the complexity of drug interactions at the genetic level, potentially relevant to compounds like 3-[(4-Fluorophenyl)methyl]azetidine hydrochloride in their ability to modulate gene expression in diverse environmental settings (R. S. Seelan et al., 2018).
Chemosensors Development
The study of 4-Methyl-2,6-diformylphenol (DFP) based compounds in the creation of chemosensors for detecting a range of analytes demonstrates the utility of molecular design in developing sensitive and selective detection methods. Such research could be paralleled in the study of this compound for similar applications (P. Roy, 2021).
Synthetic Methodologies and Applications
Antipsychotic Agents
Arylcycloalkylamines and their arylalkyl substituents, as discussed in the context of D2-like receptor ligands, indicate the importance of specific pharmacophoric groups in enhancing the potency and selectivity of antipsychotic agents. This research could inform the design and therapeutic applications of this compound in targeting neurological receptors (D. Sikazwe et al., 2009).
Antitumor Agent Mechanism
TAS-102's review, an oral therapy consisting of a thymidine-based nucleoside analog, underscores the distinct mechanism of action and metabolism from other fluoropyrimidines, offering insights into the therapeutic potential and specificity of fluorinated compounds, which could be relevant for exploring the effects of this compound in cancer treatment (H. Lenz et al., 2015).
Safety and Hazards
properties
IUPAC Name |
3-[(4-fluorophenyl)methyl]azetidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FN.ClH/c11-10-3-1-8(2-4-10)5-9-6-12-7-9;/h1-4,9,12H,5-7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXNYCKYOAAOKPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)CC2=CC=C(C=C2)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1203686-23-0 | |
Record name | 3-[(4-fluorophenyl)methyl]azetidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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